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This technical guide provides an in-depth exploration of the theoretical models that explain the
remarkable stability of the Europium-153 (133Eu) nucleus. As a stable isotope with a significant
natural abundance, understanding the underpinnings of its nuclear structure is crucial for
various applications, including medical isotope production and safety assessments in nuclear
medicine. This document synthesizes key theoretical frameworks—the Liquid Drop Model, the
Nuclear Shell Model, and the Collective Model—with a review of the experimental protocols
used to determine its fundamental properties.

Fundamental Properties of Europium-153

Europium-153 is a stable isotope of europium, consisting of 63 protons and 90 neutrons.[1][2]
Its stability is a product of the complex interplay of nuclear forces, which can be quantitatively
described by several key parameters. A summary of these properties is presented in Table 1.
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Property Experimental Value

Atomic Mass 152.9212262 + 0.0000031 amu[3]
Mass Excess -73377.294 + 2.906 keV[3]
Nuclear Binding Energy 1259001.419 + 2.913 keV[3]
Binding Energy per Nucleon 8.228767 MeV

Spin and Parity 5/2+[4]

Electric Quadrupole Moment +2.412 £ 0.021 barn[4]

Table 1: Key Experimental Properties of the Europium-153 Nucleus.

Theoretical Models of Nuclear Stability

The stability of a nucleus is a manifestation of the strong nuclear force binding its constituent
nucleons (protons and neutrons) together, overcoming the electrostatic repulsion between the
positively charged protons. Several theoretical models have been developed to explain the
observed nuclear properties, each with its own strengths and limitations.

The Liquid Drop Model: A Macroscopic View

The Liquid Drop Model, first proposed by George Gamow and later refined by Carl Friedrich
von Weizsacker, treats the nucleus as a droplet of incompressible nuclear fluid.[5] This model
is particularly successful in explaining the overall trend of nuclear binding energies across the
periodic table through the semi-empirical mass formula (SEMF).

The binding energy (BE) in the Weizsacker formula is given by:

BE=a v*A-a_s*AMN2/3)-a_c*(Z(Z-1)) | AMN1/3) - a_a* ((A-22)"2) | A+ d(A,Z)
Where:

e Ais the mass number

e Zis the atomic number

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://arxiv.org/pdf/2103.00979
https://arxiv.org/pdf/2103.00979
https://arxiv.org/pdf/2103.00979
https://www2.chemistry.msu.edu/courses/cem485/Lectures/Chem485_S10-Week4c.pdf
https://www2.chemistry.msu.edu/courses/cem485/Lectures/Chem485_S10-Week4c.pdf
https://www.benchchem.com/product/b178974?utm_src=pdf-body
https://en.wikipedia.org/wiki/Semi-empirical_mass_formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e a Vv,a_ s,a_c, and a_a are constants determined by fitting to experimental data.
e O0(A,Z) is a pairing term.

Using a common set of coefficients (a_v =15.75 MeV,a s=17.8 MeV,a ¢c=0.711 MeV, a_a
= 23.7 MeV, and a pairing term coefficient a_p = 11.2 MeV), we can calculate the theoretical
binding energy of 133Eu. For 133Eu, A=153 and Z=63. As an odd-A nucleus, the pairing term is

Zero.
Term Calculation Result (MeV)
Volume Term 15.75 * 153 2410.25
Surface Term -17.8 * (153)(2/3) -509.84
Coulomb Term -0.711 * (63 * 62) / (153)(1/3) -519.33
Asymmetry Term -23.7 * ((153 - 2*63)"2) / 153 -113.88
Total Binding Energy 1267.2 MeV
Binding Energy per Nucleon 8.282 MeV

Table 2: Calculation of the Binding Energy of Europium-153 using the Semi-Empirical Mass
Formula.

The calculated binding energy per nucleon of 8.282 MeV is in good agreement with the
experimental value of 8.229 MeV, demonstrating the predictive power of the Liquid Drop Model
for a heavy nucleus like 133Eu.
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Semi-Empirical Mass Formula Terms

> Volume Term
(Strong Force)

> Surface Term
(Surface Tension)

Nucleus as a is described by - Coulomb Term
Liquid Drop > ST IS (12) (Proton Repulsion)

Asymmetry Term
(Pauli Exclusion)

Pairing Term
(Spin Coupling)
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Core (50 protons) Core (82 neutrons)
Magic Number Magic Number
13 Valence Protons 8 Valence Neutrons

(all paired)

Unpaired Proton in
1h(11/2) orbital

determines

Shell Model Prediction:
Spin =11/2
Parity = Odd (-)
|

|
Discrepancy

Experimental Value:

Spin = 5/2
Parity = Even (+)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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